(5,6-difluoro-2,2-dimethyl-3H-benzofuran-7-yl)methanol

• Molecular Formula: C11H12F2O2
• Molecular Weight: 214.21 g/mol
• IUPAC Name: (5,6-difluoro-2,2-dimethyl-3H-1-benzofuran-7-yl)methanol
• InChI: InChI=1S/C11H12F2O2/c1-11(2)4-6-3-8(12)9(13)7(5-14)10(6)15-11/h3,14H,4-5H2,1-2H3
• InChI Key: UMLWABITZODFAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC(=C(C(=C2O1)CO)F)F)C

Description

(5,6-difluoro-2,2-dimethyl-3H-benzofuran-7-yl)methanol is a useful research compound. Its molecular formula is C11H12F2O2 and its molecular weight is 214.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5,6-difluoro-2,2-dimethyl-3H-benzofuran-7-carboxylic acid (735) (0.75 g, 3.29 mmol) was added 1.0 M of borane tetrahydrofuran complex solution (12 mL), and the mixture was stirred at room temperature overnight. The reaction was cooled to 0° C., acidified with 5 N HCl to pH 1, and then neutralized to pH 8 with 5 N NaOH. The mixture was extracted with EtOAc (80 mL×3) and the combined organic phase was washed with water (50 mL), dried over anhydrous sodium sulfate, and the solvent removed in vacuo. The product was purified by prep HPLC to yield (5,6-difluoro-2,2-dimethyl-3H-benzofuran-7-yl)methanol (736) (0.4 g, 57%). 1H NMR (400 MHz, DMSO-d6) δ 7.18 (t, J=9.0 Hz, 1H), 4.38 (s, 2H), 2.97 (s, 2H), 1.40 (s, 6H).